Cas no 133084-03-4 (Sauvagnine)

Sauvagnine structure
Product name:Sauvagnine
CAS No:133084-03-4
MF:C18H11NO6
MW:337.283045053482
CID:224492
Sauvagnine Chemical and Physical Properties
Names and Identifiers
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- Methanone,1,3-dioxolo[4,5-g]isoquinolin-5-yl(4-hydroxy-1,3-benzodioxol-5-yl)-
- 1-[2-Hydroxy-3,4-(methylenedioxy)benzoyl]-6,7-(methylenedioxy)isoquinoline
- Methanone,(1,3-dioxolo[4,5-g]isoquinolin-5-yl)(4-hydroxy-1,3-benzodioxol-5-yl)- (9CI)
- Sauvagnine
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- Inchi: 1S/C18H11NO6/c20-16(10-1-2-12-18(17(10)21)25-8-22-12)15-11-6-14-13(23-7-24-14)5-9(11)3-4-19-15/h1-6,21H,7-8H2
- InChI Key: RJZGNCBQQXPVEG-UHFFFAOYSA-N
- SMILES: O1COC2C=C3C=CN=C(C(C4=CC=C5C(=C4O)OCO5)=O)C3=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 530
- XLogP3: 1.335
- Topological Polar Surface Area: 87.1
Sauvagnine Related Literature
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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4. Back matter
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